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Compound of Interest

Compound Name:
2-[(2-Chlorophenyl)amino]acetic

acid

Cat. No.: B1347311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety

and environmental responsibility. This document provides essential, step-by-step guidance for

the proper disposal of 2-[(2-Chlorophenyl)amino]acetic acid, a halogenated organic

compound. Adherence to these procedures is mandatory to ensure the safety of laboratory

personnel and to comply with environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 2-[(2-Chlorophenyl)amino]acetic acid. This compound is classified as a skin, eye,

and respiratory irritant[1].

Personal Protective Equipment (PPE):

A thorough risk assessment should be conducted before handling this substance. The following

PPE is mandatory:
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Protection Type
Specific
Recommendations

Source/Standard

Eye and Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 / EN

166[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use

and disposed of properly after

handling.[1][2]

General Laboratory Practice

Body Protection

A laboratory coat or other

suitable protective clothing to

prevent skin contact.[1]

General Laboratory Practice

Respiratory Protection

If dusts or aerosols are likely to

be generated, a NIOSH-

approved respirator is

required.[1][2]

NIOSH/CEN Approved

Engineering Controls:

All handling of 2-[(2-Chlorophenyl)amino]acetic acid should be performed in a well-ventilated

area, preferably within a certified chemical fume hood. An eyewash station and safety shower

must be readily accessible[1].

Step-by-Step Disposal Protocol
In-lab treatment, such as neutralization for sewer disposal, is not recommended for this

halogenated organic compound[1]. The primary and required disposal route is through a

licensed hazardous waste facility.

1. Waste Identification and Segregation:

Classification: 2-[(2-Chlorophenyl)amino]acetic acid is a halogenated organic compound.

Segregation: It is crucial to segregate this waste from non-halogenated chemical waste. Do

not mix with other waste streams unless compatibility has been confirmed to avoid
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dangerous reactions.[1]

2. Waste Collection and Containerization:

Solid Waste: Collect solid 2-[(2-Chlorophenyl)amino]acetic acid waste in a dedicated,

properly labeled, and sealable container that is chemically compatible with the substance[1]

[2].

Liquid Waste (Solutions): If the compound is in a solution, collect it in a designated, leak-

proof, and clearly labeled waste container specifically for halogenated organic liquids[1].

Contaminated Materials: Any materials contaminated with this chemical, such as gloves,

absorbent paper, and empty containers, must also be collected and treated as hazardous

waste[2].

Container Integrity: Ensure waste containers are in good condition, free of leaks, and any

residue on the outside is cleaned. The original chemical container is often the best choice for

its waste.[3]

3. Labeling:

Clear Identification: All waste containers must be clearly labeled with the words "Hazardous

Waste" and the full chemical name: "2-[(2-Chlorophenyl)amino]acetic acid".

Hazard Communication: Include appropriate hazard symbols (e.g., irritant).

4. Storage:

Secure Location: Store the sealed and labeled waste containers in a designated, secure,

and well-ventilated secondary containment area away from incompatible materials.

Limited Accumulation: Do not accumulate large quantities of waste. Arrange for timely pickup

by your institution's environmental health and safety (EHS) office or a licensed waste

disposal contractor.[1]

5. Arranging for Final Disposal:
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Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

schedule a pickup for the hazardous waste[1].

Licensed Contractor: The disposal must be handled by a licensed professional waste

disposal service or an approved waste disposal plant[4][5][6]. Under no circumstances

should this compound be discharged into the sanitary sewer system or disposed of as

general solid waste[1].

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-[(2-
Chlorophenyl)amino]acetic acid.

Preparation & Handling Waste Collection & Segregation Temporary Storage Final Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Work in a Chemical Fume Hood Segregate as

Halogenated Organic Waste
Collect Waste in a

Compatible, Sealed Container
Label Container Clearly:

'Hazardous Waste' & Chemical Name
Store in a Designated

Secondary Containment Area Contact EHS for Pickup Disposal by Licensed
Waste Management Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. vumc.org [vumc.org]

4. capotchem.com [capotchem.com]

5. fishersci.com [fishersci.com]

6. aksci.com [aksci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_r_2_Amino_2_4_chlorophenyl_acetic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.capotchem.com/doc/viewmsds_141315-50-6.html
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://aksci.com/sds/9294AC_SDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_r_2_Amino_2_4_chlorophenyl_acetic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1347311?utm_src=pdf-body
https://www.benchchem.com/product/b1347311?utm_src=pdf-body
https://www.benchchem.com/product/b1347311?utm_src=pdf-body-img
https://www.benchchem.com/product/b1347311?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_r_2_Amino_2_4_chlorophenyl_acetic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_r_2_Amino_2_4_chlorophenyl_acetic_acid.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.capotchem.com/doc/viewmsds_141315-50-6.html
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://aksci.com/sds/9294AC_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Proper Disposal of 2-[(2-Chlorophenyl)amino]acetic
Acid: A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347311#2-2-chlorophenyl-amino-acetic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1347311#2-2-chlorophenyl-amino-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1347311#2-2-chlorophenyl-amino-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1347311#2-2-chlorophenyl-amino-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1347311#2-2-chlorophenyl-amino-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347311?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

